Holmium-167

• CAS No.: 15750-04-6
• Molecular Formula: Ho
• Molecular Weight: 166.93314 g/mol
• IUPAC Name: holmium-167
• InChI: InChI=1S/Ho/i1+2
• InChI Key: KJZYNXUDTRRSPN-NJFSPNSNSA-N
• SMILES: [Ho]
• Isomeric SMILES: [167Ho]

Description

Holmium-167 (¹⁶⁷Ho) is a synthetic radioisotope with a half-life of 3.1 hours . It decays via beta-minus decay to stable erbium-167 (¹⁶⁷Er) with a decay energy of 1.011 MeV . This isotope is produced as a daughter nuclide from the decay of dysprosium-167 (¹⁶⁷Dy) . Its primary value in research stems from its role as a precursor in the production of other significant isotopes. Notably, this compound is a target material in charged-particle induced nuclear reactions for the production of thulium-167 (¹⁶⁷Tm), a radioisotope studied for its potential in nuclear medicine diagnostics and therapy due to its emission of Auger electrons and low-energy X- and gamma-rays . Research on excitation functions for the ¹⁶⁵Ho(α,2n)¹⁶⁷Tm reaction is ongoing to optimize production yields and minimize impurities . This product, this compound, is intended For Research Use Only (RUO) and is not for diagnostic or therapeutic applications or personal use.

Historical Context and Discovery of Holmium 167

Initial Identification and Characterization of Holmium-167 Isotopes

The isotope this compound was first identified and characterized in 1955. wikipedia.org This discovery was the result of targeted experiments conducted by a team of researchers, Handley, Lyon, and Olson. wikipedia.orgcern.ch Their work involved the bombardment of an Erbium-167 enriched target with protons using a cyclotron. acs.org This nuclear reaction, specifically the (p,n) reaction on Erbium-167 or (p,α) on Erbium-170, produced a new holmium activity. cern.chacs.org

Following the bombardment, the researchers employed chemical separation techniques to isolate the newly formed holmium atoms. acs.org The subsequent analysis of this isolated holmium fraction revealed a new radioactive isotope with a measured half-life of approximately 3.0 to 3.1 hours. wikipedia.orgcern.ch

Further characterization of this new isotope, designated this compound, established its primary decay mode as beta-minus (β⁻) decay. wikipedia.org In this process, a neutron in the this compound nucleus is converted into a proton, emitting an electron (beta particle) and an antineutrino. This transforms the this compound atom into a stable isotope of the neighboring element, Erbium-167. wikipedia.org The decay was found to have a probability of 100% and a decay energy of 1.011(5) MeV. wikipedia.orgwikipedia.org Early research also identified the emission of two beta particles with energies of 1.0 and 0.28 MeV, accompanied by gamma rays with energies of 0.35 and 0.70 MeV. wikipedia.orgcern.ch

Interestingly, there were earlier suggestions of a long-lived holmium isotope, potentially this compound, with a half-life greater than 200 days. wikipedia.org However, the definitive work in 1955 established the much shorter half-life, suggesting that earlier observations may have been due to misidentification or the presence of impurities in the samples. wikipedia.org

Nuclear Structure and Spectroscopy of Holmium 167

Investigations of Excited Nuclear States in Holmium-167

The excited nuclear states of ¹⁶⁷Ho have been a subject of experimental and theoretical investigation. These studies are crucial for understanding the arrangement of nucleons within the nucleus and the forces that govern their interactions.

Determination of Energy Level Schemes

The energy level scheme of a nucleus maps out its possible excited states. For ¹⁶⁷Ho, which decays via beta emission to erbium-167 (¹⁶⁷Er), its level scheme is primarily studied through the analysis of the decay products. osti.gov The decay of ¹⁶⁷Ho involves the emission of beta particles with energies of 1.0 and 0.28 MeV. aps.org

A comprehensive evaluation of nuclear spectroscopic data for nuclides with mass number A=167, including ¹⁶⁷Ho, has been compiled. osti.gov This evaluation provides recommended values for the energies of the nuclear levels based on all available experimental data. osti.gov While detailed excited state data for many A=167 isobars exist, the information for ¹⁶⁷Ho is noted as being among the more extensively studied, particularly through decay spectroscopy. osti.gov

Table 1: Properties of this compound

Property	Value
Half-life	3.1 hours wikipedia.org
Spin and Parity	7/2- periodictable.comperiodictable.com
Decay Mode	β- periodictable.com
Decay Energy	1.01018 MeV periodictable.com
Daughter Isotope	¹⁶⁷Er periodictable.com

Analysis of Spin and Parity Assignments

The spin and parity of a nuclear state are fundamental quantum numbers that describe its intrinsic angular momentum and symmetry. The ground state of ¹⁶⁷Ho has a determined spin and parity of 7/2-. periodictable.comperiodictable.com The assignments for excited states are deduced from the analysis of the decay patterns, including the multipolarities of the emitted gamma radiation. osti.gov The evaluation of A=167 isobars provides recommended spin and parity assignments for the levels of these nuclei based on a compilation of experimental data. osti.gov

Spectroscopic Studies of Gamma-Ray Emissions from this compound

Spectroscopic studies of the gamma rays emitted following the decay of ¹⁶⁷Ho are essential for constructing and verifying the energy level scheme of its daughter nucleus, ¹⁶⁷Er. Early studies identified gamma rays with energies of 0.35 and 0.70 MeV associated with the decay of ¹⁶⁷Ho. aps.org

More recent and detailed spectroscopic measurements have allowed for a more precise determination of gamma-ray energies and intensities. The analysis of gamma-gamma coincidences is a powerful technique used to establish the cascade relationships between different gamma transitions, thereby building a coherent level scheme. researchgate.net For instance, in studies of neighboring nuclei, high-multiplicity gamma-ray events are recorded using arrays of high-purity germanium detectors to construct complex level schemes. researchgate.net Such techniques are fundamental to the detailed study of the gamma-ray emissions from ¹⁶⁷Ho decay.

Application of Nuclear Models to this compound Structure (e.g., Nilsson Model Interpretations)

The Nilsson model, a deformed shell model, is particularly useful for describing the properties of nuclei like ¹⁶⁷Ho, which are located in a region of the nuclear chart characterized by significant deformation. diva-portal.orgucm.es This model considers the motion of individual nucleons in a deformed potential well.

The ground state spin and parity of ¹⁶⁷Ho, 7/2-, can be interpreted within the framework of the Nilsson model. periodictable.comperiodictable.com This model predicts the ordering and properties of single-particle orbitals in deformed nuclei. The 7/2- Nilsson orbital, originating from the h11/2 spherical shell model state, is a likely candidate for the ground state configuration of the 67th proton in ¹⁶⁷Ho. The application of the Nilsson model, along with other nuclear models like the cranked shell model, helps in interpreting the rotational bands and other collective structures observed in the nuclei in this mass region. diva-portal.org The systematic behavior of nuclear energy levels in this deformed region, including those populated in the decay of ¹⁶⁷Ho, can be described by the predictions of the Nilsson model regarding intrinsic excitations and moments of inertia. osti.gov

Nuclear Decay Characteristics of Holmium 167

Elucidation of Holmium-167 Decay Modes

The primary and exclusive mode of decay for this compound is beta-minus (β⁻) decay. chemlin.orgperiodictable.com In this process, a neutron within the ¹⁶⁷Ho nucleus is converted into a proton, resulting in the emission of a beta particle (an electron) and an antineutrino. This transformation leads to the formation of a stable daughter nuclide, Erbium-167 (¹⁶⁷Er). chemlin.orgperiodictable.com The probability of this decay mode occurring is 100%. chemlin.orgperiodictable.com

Early research identified the decay of ¹⁶⁷Ho through the emission of two beta particles with energies of 1.0 and 0.28 MeV, accompanied by gamma rays of 0.35 and 0.70 MeV. aps.org The parent isotope that directly decays to this compound is Dysprosium-167 (¹⁶⁷Dy). chemlin.org

Measurement and Evaluation of this compound Decay Data

The decay of this compound has been the subject of various measurements and evaluations to determine its key characteristics with high precision.

Half-Life: The half-life of ¹⁶⁷Ho is approximately 3.1 hours. chemlin.orgkaeri.re.kr This means that after 3.1 hours, half of the initial quantity of ¹⁶⁷Ho will have decayed into ¹⁶⁷Er. Another source specifies the half-life as 3.0 hours. aps.org

Decay Energy: The total energy released during the decay process, known as the decay energy, has been measured to be approximately 1.011 MeV. chemlin.org Other reported values for the beta decay energy are 1006.709 ± 5.101 keV and 1.01018 MeV. periodictable.comkaeri.re.krperiodictable.com

Beta and Gamma Emissions: The β⁻ decay of ¹⁶⁷Ho populates the ground state and excited states of ¹⁶⁷Er. The de-excitation of these excited states results in the emission of gamma rays. Research has identified beta particles with energies of 1.0 and 0.28 MeV, and gamma rays with energies of 0.35 and 0.70 MeV. aps.org

A comprehensive evaluation of nuclear spectroscopic data for isobars with mass number A=167, including ¹⁶⁷Ho, was published in 2023. osti.gov This evaluation compiled and assessed all available experimental data to provide recommended values for energies, half-lives, and the characteristics of beta and gamma radiations. osti.gov

Interactive Data Table: this compound Decay Properties

Property	Value	Unit
Half-Life	3.1 (±0.1)	hours
Decay Mode	β⁻
Daughter Nuclide	¹⁶⁷Er
Decay Energy	1.011 (±0.005)	MeV
Beta Energy (max)	1.0	MeV
Beta Energy (max)	0.28	MeV
Gamma Energy	0.35	MeV
Gamma Energy	0.70	MeV

Analysis of Induced Activity and Decay Rates for this compound

The production of this compound and its subsequent activity can be induced through various nuclear reactions. One significant pathway involves neutron capture by stable Holmium-165 (¹⁶⁵Ho) and the metastable state Holmium-166m (¹⁶⁶ᵐHo). researchgate.net

Studies have focused on predicting the induced activity of ¹⁶⁷Ho from reactions such as ¹⁶⁵Ho(n,γ)¹⁶⁶Ho(n,γ)¹⁶⁷Ho and ¹⁶⁶ᵐHo(n,γ)¹⁶⁷Ho. researchgate.net The goal of this research is to determine the optimal irradiation methods to produce ¹⁶⁷Ho and to measure its production cross-section with the lowest possible uncertainty. researchgate.net The analysis involves establishing a detailed activation and decay scheme, considering single, double, and even triple neutron capture reactions starting from a ¹⁶⁵Ho target. researchgate.netresearchgate.net The activity of ¹⁶⁷Ho as a function of irradiation time has been calculated, showing that the predominant contribution comes from the ¹⁶⁶ᵐHo(n,γ)¹⁶⁷Ho reaction. researchgate.net

The decay rate, or activity, of a sample of ¹⁶⁷Ho is directly proportional to the number of ¹⁶⁷Ho atoms present and is governed by its decay constant, which is related to its half-life. The specific activity of ¹⁶⁷Ho is exceptionally high, calculated to be 2.253 x 10¹⁷ Bq/g. chemlin.org

Early experiments produced ¹⁶⁷Ho by bombarding Erbium-170 with protons (¹⁷⁰Er(p,α)¹⁶⁷Ho) and through the reaction ¹⁶⁷Er(n,p)¹⁶⁷Ho. aps.org

Production Methodologies for Holmium 167 Radioisotope

Charged-Particle Induced Nuclear Reactions for Holmium-167 Synthesis

Charged-particle reactions are a common method for producing specific radionuclides. This typically involves accelerating particles like protons or alpha particles to high energies and directing them onto a target material.

Proton Bombardment of Erbium Targets (e.g., ¹⁶⁷Er(p,n)¹⁶⁷Ho reaction)

One of the established methods for producing this compound is through the proton bombardment of enriched Erbium (Er) targets. The specific nuclear reaction is ¹⁶⁷Er(p,n)¹⁶⁷Ho. In this process, a proton (p) strikes a nucleus of Erbium-167, causing a neutron (n) to be ejected and transforming the erbium nucleus into this compound. aps.orgarxiv.org The discovery of ¹⁶⁷Ho was achieved by bombarding Er₂O₃ targets with 22.4 MeV protons. arxiv.org

Another significant reaction in this context is the ¹⁶⁸Er(p,2n) reaction, which also contributes to the production of thulium-167 (B1208943), a medically relevant radioisotope that can be produced alongside holmium isotopes. frontiersin.orgnih.govfrontiersin.org The production cross-sections for thulium-167 from natural erbium oxide targets show that the maximum yield is obtained between 18 and 22 MeV, where the production is a sum of the ¹⁶⁷Er(p,n) and ¹⁶⁸Er(p,2n) reactions. nih.govfrontiersin.org

Neutron Capture Pathways for this compound Formation

Neutron capture is another fundamental process for the synthesis of radioisotopes. This method involves the absorption of one or more neutrons by a target nucleus, often leading to the formation of a heavier, and sometimes radioactive, isotope.

Single and Multiple Neutron Capture Reactions on Holmium Isotopes (e.g., ¹⁶⁵Ho(n,γ)¹⁶⁶mHo(n,γ)¹⁶⁷Ho)

This compound can be formed through a sequence of neutron capture events starting with the stable isotope Holmium-165 (¹⁶⁵Ho), which has a natural abundance of 100%. nih.gov The process begins with the capture of a neutron by ¹⁶⁵Ho, leading to the formation of Holmium-166 in its metastable state (¹⁶⁶mHo) via the ¹⁶⁵Ho(n,γ)¹⁶⁶mHo reaction. Subsequent neutron capture by ¹⁶⁶mHo can then produce ¹⁶⁷Ho. tandfonline.com

The thermal neutron capture cross-section and resonance integral of the ¹⁶⁶mHo(n,γ)¹⁶⁷Ho reaction have been measured to be 3.11 ± 0.82 kilobarns (kb) and 10.0 ± 2.7 kb, respectively. tandfonline.com This two-step irradiation technique is crucial for understanding the potential for producing ¹⁶⁷Ho in a high neutron flux environment, such as a nuclear reactor. tandfonline.com

Cyclotron-Based Production Schemes for this compound

Cyclotrons are a type of particle accelerator widely used for the production of radioisotopes. researchgate.net They accelerate charged particles, such as protons or alpha particles, to high energies in a spiral path.

Cross-Section Measurements and Excitation Functions for this compound Production Reactions

The probability of a specific nuclear reaction occurring is quantified by its cross-section, which is a measure of the effective target area the incoming particle "sees". accessscience.com The excitation function describes how the cross-section of a reaction varies with the energy of the incident particle. aps.orgaps.orguc.pt Accurate knowledge of these parameters is essential for optimizing radioisotope production. uc.ptiaea.org

For the ¹⁶⁵Ho(α,2n)¹⁶⁷Tm reaction, excitation functions have been measured up to 70 MeV. iaea.org These experimental data are often compared with theoretical models, such as the TALYS code, to validate and refine our understanding of the nuclear processes involved. aip.orgiaea.org The cross-sections for the formation of various thulium isotopes from alpha-induced reactions on ¹⁶⁵Ho have been investigated, providing valuable data for the production of medically relevant radioisotopes. aip.orgiaea.orgresearchgate.net

Similarly, for the proton-induced reactions on erbium, experimental cross-section data have been collected and compared with theoretical predictions from libraries like TENDL. frontiersin.org These studies provide the fundamental data needed to calculate production yields and to determine the optimal energy range for irradiation to maximize the production of the desired radioisotope while minimizing the formation of impurities. frontiersin.org

Table of Production Reaction Data Below is an interactive table summarizing key data for a relevant production reaction.

Reaction	Target Isotope	Projectile	Product Isotope	Measured Cross-Section (Peak)	Energy Range for Peak Cross-Section (MeV)
¹⁶⁵Ho(α,2n)¹⁶⁷Tm	¹⁶⁵Ho	α	¹⁶⁷Tm	~800 mb	25-35

Radiochemical Aspects of Holmium 167 Isolation and Purification

Development of Chemical Separation Techniques for Holmium-167

The chemical separation of holmium from other elements, particularly other lanthanides with similar chemical properties, is a critical step in obtaining pure ¹⁶⁷Ho. examples.comosti.gov Due to their nearly identical chemical behaviors, separating these elements is a significant challenge. osti.gov

One of the primary methods for separating rare earth elements is ion exchange chromatography . examples.comnih.gov This technique leverages the subtle differences in the affinities of lanthanide ions for an ion-exchange resin. examples.com For instance, cation-exchange chromatography using agents like α-hydroxyisobutyric acid (α-HIBA) has been effectively used. osti.govnih.gov The separation is optimized by adjusting the concentration and pH of the eluent. osti.gov For example, a mobile phase of 70 mmol·dm⁻³ α-HIBA at a pH of 4.6 has been identified as optimal for separating holmium from bulk dysprosium. osti.gov

Extraction chromatography is another powerful technique. This method often follows initial separation steps to further purify and concentrate the desired isotope. Resins like LN2 and branched DGA (N,N,N',N'-tetrakis-2-ethylhexyldiglycolamide) are employed for this purpose. osti.govnih.govtums.ac.ir For example, after an initial separation using cation exchange, a column with branched DGA resin can be used to remove any remaining chelating agents like α-HIBA. osti.gov This is because the DGA resin allows for the use of higher concentrations of nitric acid to wash away impurities without eluting the holmium. osti.gov A two-step purification process involving both AG50W-X8 and DGA resins has demonstrated a holmium recovery of 81.8 ± 0.6%. osti.gov

The discovery of ¹⁶⁷Ho in 1955 involved bombarding Erbium Oxide (Er₂O₃) targets with protons. Following irradiation, chemical separation was performed to isolate the holmium fraction, leading to the identification of ¹⁶⁷Ho. arxiv.org This historical context underscores the foundational role of chemical separation in the study of this isotope.

Interactive Table: Chemical Separation Techniques for Holmium

Separation Technique	Resin/Agent Used	Purpose	Key Findings/Parameters	Reference(s)
Cation Exchange Chromatography	AG 50W-X8	Isolation from bulk target material (e.g., Dysprosium)	Optimized with 70 mM α-hydroxyisobutyrate at pH 4.7.	osti.govnih.gov
Extraction Chromatography	LN2 Resin	Separation of Holmium from Dysprosium.	Quantitative separation achieved with 1.5 M HNO₃.	tums.ac.ir
Extraction Chromatography	Branched DGA Resin	Final purification, removal of chelating agents.	Effective for removing α-HIBA.	osti.gov
Solvent Extraction	Organic Solvents	General separation of rare earth elements.	Selectively binds to different rare earth ions.	examples.com

Advanced Isotope Separation Methodologies Applied to Holmium Isotopes (e.g., Mass Separation, Resonance Ionization)

While chemical methods separate elements, isotope separation is necessary to isolate a specific isotope, such as ¹⁶⁷Ho, from other holmium isotopes (e.g., stable ¹⁶⁵Ho or long-lived ¹⁶⁶ᵐHo). nih.govwikipedia.org This is particularly crucial when the production method yields a mixture of isotopes. nih.gov

Electromagnetic isotope separation (EMIS) , often referred to as mass separation, is a technique that separates isotopes based on their mass-to-charge ratio. kuleuven.be Ions of the different isotopes are passed through a magnetic field, which deflects them into different paths according to their mass. kuleuven.be This method is essential when high isotopic purity is required, for example, to remove ¹⁶⁶ᵐHo from ¹⁶³Ho, as they cannot be separated chemically. nih.govresearchgate.net

Resonance Ionization Spectroscopy (RIS) is a highly selective and efficient method for ionizing a specific element, which can then be separated by mass. kuleuven.beresearchgate.net This technique uses lasers tuned to specific wavelengths to excite and ionize atoms of the desired element, leaving other elements in a neutral state. kuleuven.beaspisotopes.com This element-selective ionization significantly enhances the purity of the separated isotopes. frontiersin.org RIS has been extensively studied for holmium and has demonstrated high ionization efficiencies, making it suitable for producing ultra-pure samples for sensitive experiments. researchgate.netresearchgate.net For instance, the RISIKO mass separator has been used for the ion-implantation of ultra-pure holmium. The combination of RIS with a mass separator provides a powerful tool for producing isotopically pure beams of radioactive ions. kuleuven.be

Other advanced techniques include the Plasma Separation Process (PSP) , which uses ion cyclotron mass discrimination, and the Aerodynamic Separation Process (ASP) , which is suitable for separating isotopes in a gaseous state. aspisotopes.comresearchgate.net Gas centrifugation, a method that separates molecules based on their molecular weight in a strong centrifugal field, has also been proposed for separating lanthanide isotopes by first synthesizing a volatile metal compound. google.com

Interactive Table: Advanced Isotope Separation Methods for Holmium

Separation Method	Principle	Application to Holmium	Key Advantages	Reference(s)
Electromagnetic Mass Separation (EMIS)	Mass-to-charge ratio in a magnetic field.	Separation of Ho isotopes (e.g., ¹⁶³Ho from ¹⁶⁶ᵐHo).	High purity separation of isotopes.	nih.govkuleuven.beresearchgate.net
Resonance Ionization Spectroscopy (RIS)	Element-selective laser ionization.	Selective ionization of Holmium atoms for subsequent mass separation.	High selectivity and efficiency.	kuleuven.beresearchgate.netresearchgate.net
Plasma Separation Process (PSP)	Ion cyclotron mass discrimination.	Potential for large-scale enrichment of metallic isotopes like Holmium.	Applicable to nearly any metallic element.	researchgate.net
Gas Centrifugation	Separation of volatile compounds by molecular weight.	Proposed for lanthanide isotope separation, including Holmium.	Potential for improved separation efficiency.	google.com

Assessment of Radiochemical Purity of this compound Samples

Ensuring the radiochemical purity of the final ¹⁶⁷Ho product is a critical quality control step. Radiochemical purity refers to the proportion of the total radioactivity that is present in the desired chemical form.

Several analytical techniques are employed to assess this purity. Instant Thin Layer Chromatography (ITLC) and Paper Chromatography are common methods used to separate the desired radiolabeled compound from any impurities. tums.ac.iriaea.org For example, the radiochemical purity of ¹⁶⁶HoCl₃ has been determined to be greater than 99% using ITLC. tums.ac.ir

High-Performance Liquid Chromatography (HPLC) is a more sophisticated technique that provides high-resolution separation and quantification of the radiochemical species present in a sample. iaea.orgmdpi.com It can be used to assess the stability of the radiolabeled compound over time. iaea.org

Gamma-ray spectrometry is used to determine the radionuclidic purity, which is the proportion of the total radioactivity due to the desired radionuclide (¹⁶⁷Ho). tums.ac.irresearchgate.net This is crucial to identify and quantify any contaminating radioisotopes. For instance, after proton irradiation of a dysprosium target, gamma-ray spectrometry confirmed that no ¹⁶⁶ᵐHo was present in the isolated product. osti.gov

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) , particularly multicollector ICP-MS (MC-ICP-MS), is a highly sensitive technique used to determine isotopic ratios and the content of residual target material. osti.gov This method was used to determine the ¹⁶³Ho/¹⁶⁵Ho ratio and the residual dysprosium content in a purified holmium fraction, confirming a 99.9997% removal of dysprosium. osti.gov

The combination of these analytical methods provides a comprehensive assessment of the purity of the isolated this compound, ensuring it meets the stringent requirements for its intended applications.

Interactive Table: Purity Assessment Techniques for Holmium Isotopes

Assessment Technique	Purity Type Assessed	Purpose	Example Finding	Reference(s)
Instant Thin Layer Chromatography (ITLC)	Radiochemical	To separate desired compound from impurities.	>99% radiochemical purity for ¹⁶⁶HoCl₃.	tums.ac.iriaea.org
High-Performance Liquid Chromatography (HPLC)	Radiochemical	High-resolution separation and stability assessment.	Used to confirm co-elution with standards.	iaea.orgmdpi.com
Gamma-Ray Spectrometry	Radionuclidic	To identify and quantify radionuclide impurities.	No detectable ¹⁶⁶ᵐHo in product from proton-irradiated Dy.	osti.govtums.ac.irresearchgate.net
Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Isotopic & Chemical	To determine isotopic ratios and elemental impurities.	99.9997% removal of Dysprosium from Holmium fraction.	osti.gov

Theoretical Models and Nuclear Reaction Dynamics Involving Holmium 167

Application of Nuclear Reaction Codes for Holmium-167 Production Cross-Sections

The production of radionuclides is fundamentally quantified by reaction cross-sections, which represent the probability of a specific nuclear reaction occurring. Several sophisticated computer codes are employed to theoretically estimate these cross-sections for reactions leading to the formation of ¹⁶⁷Ho and other related isotopes. These codes, including TALYS, ALICE-IPPE, and EMPIRE, integrate various nuclear models to simulate the interactions between projectiles and target nuclei. ias.ac.innih.gov

TALYS is a versatile nuclear reaction code that can predict a wide array of nuclear reactions for incident particles ranging from photons to heavy ions, across an energy spectrum from 1 keV to 1 GeV. ias.ac.inepj-conferences.org It provides a comprehensive framework for analyzing and predicting reaction outcomes by combining models for direct, pre-equilibrium, and compound nucleus reactions. ias.ac.incern.ch The TALYS-based Evaluated Nuclear Data Library (TENDL) is a significant resource derived from TALYS calculations, offering complete nuclear data for numerous applications. researchgate.netornl.gov

ALICE-IPPE is a modified version of the original ALICE code, with enhancements developed by the Institute of Physics and Power Engineering (IPPE) in Obninsk, Russia. ias.ac.in Key modifications include the incorporation of the generalized superfluid model for nuclear level density and the consideration of pre-equilibrium cluster emission. ias.ac.in This code is frequently used to analyze experimental results and provide theoretical predictions for production cross-sections. arxiv.orgarxiv.org

EMPIRE-II (and its subsequent versions like EMPIRE-3.2) is another comprehensive nuclear reaction model code system designed for calculations over a broad range of energies and incident particles. researchgate.netarxiv.org It integrates a variety of nuclear models and parameter libraries to provide detailed predictions of reaction cross-sections and is often used in conjunction with other codes for comparative analysis. researchgate.netresearchgate.net

These codes are instrumental in planning and optimizing the production of medically relevant radioisotopes. nih.govd-nb.info For instance, in the production of Thulium-167 (B1208943) (¹⁶⁷Tm), a radionuclide with diagnostic and therapeutic applications, from erbium or holmium targets, these codes are used to calculate the excitation functions of the primary and competing reactions. researchgate.netresearchgate.net Studies have shown that the excitation functions calculated by TALYS, ALICE-IPPE, and EMPIRE-II generally show good agreement with experimental data for reactions such as ¹⁶⁷Er(p,n)¹⁶⁷Tm. researchgate.net

Interactive Table: Key Features of Nuclear Reaction Codes Below is an interactive table summarizing the primary characteristics of the discussed nuclear reaction codes.

Code Name	Primary Application	Key Models Integrated	Notable Features
TALYS	Analysis and prediction of a wide range of nuclear reactions.	Optical Model, Direct Reaction, Pre-equilibrium, Compound Nucleus, Fission. ias.ac.incern.ch	Generates the TENDL library; applicable for projectiles from neutrons to heavy ions. researchgate.netornl.gov
ALICE-IPPE	Calculation of reaction cross-sections, particularly for charged-particle induced reactions.	Exciton (B1674681) Model, Generalized Superfluid Model for Level Density. ias.ac.in	Modified version of ALICE with improved pre-equilibrium and level density treatments. ias.ac.in
EMPIRE-II	Detailed calculation of nuclear reaction cross-sections for various applications.	Optical Model, Pre-equilibrium, Compound Nucleus (Hauser-Feshbach). arxiv.org	Comprehensive code system with a focus on a wide range of nuclear reactions and energies. researchgate.netresearchgate.net

Modeling of Pre-Equilibrium and Equilibrium Effects in Reactions Yielding this compound

Nuclear reactions proceed through different stages. Initially, the projectile interacts with the target nucleus in a direct reaction or begins a process of energy equilibration. The stages before the system reaches statistical equilibrium are described by pre-equilibrium models, while the decay of the fully equilibrated system is handled by equilibrium (or compound nucleus) models. ictp.it

Pre-equilibrium emission is a crucial mechanism, especially at incident energies above approximately 10 MeV. ictp.it It describes the emission of particles, like nucleons, from the composite nucleus before the excitation energy is fully distributed among all nucleons. ictp.it These emitted particles tend to be more energetic and are predominantly emitted in the forward direction. ictp.it The exciton model is a widely used semi-classical model for pre-equilibrium reactions. It characterizes the nuclear state by the number of excited particles (nucleons above the Fermi energy) and holes (unoccupied states below the Fermi energy), collectively known as excitons. ictp.it The reaction is modeled as a series of two-body collisions that change the exciton number, eventually leading to either particle emission or the establishment of a compound nucleus. ictp.it Codes like ALICE-IPPE and TALYS incorporate such models to accurately predict the high-energy part of emission spectra and the excitation functions of reactions where pre-equilibrium processes are significant. ias.ac.in

Equilibrium or Compound Nucleus emission occurs after the composite nucleus has reached statistical equilibrium, where the initial energy is shared among all nucleons, and the nucleus "forgets" how it was formed. The decay of this compound nucleus is then described by statistical models, most notably the Hauser-Feshbach theory. This model calculates the probability of emitting a certain particle by considering the statistical properties of the residual nucleus, such as level densities. epj-conferences.org The nuclear level density, which describes the number of energy levels per unit of energy, is a critical input parameter for these calculations. epj-conferences.org The accuracy of compound nucleus calculations is highly dependent on the level density models and parameters used. epj-conferences.org

In reactions producing this compound, both pre-equilibrium and equilibrium mechanisms play a role, depending on the reaction channel and the incident energy. For example, in alpha-particle induced reactions on Holmium-165, which can lead to the production of related isotopes like Thulium-167, understanding these effects is vital for accurate cross-section prediction. scilit.com

Theoretical Predictions and Experimental Validation of Nuclear Data for this compound

A critical aspect of nuclear science is the continuous cycle of theoretical prediction, experimental measurement, and data evaluation. ukaea.ukepj-conferences.org Theoretical models, as implemented in codes like TALYS and EMPIRE, provide predictions for nuclear data, such as reaction cross-sections. ias.ac.in These predictions are then compared with experimental data obtained from facilities like cyclotrons. iaea.orgnih.gov

The validation process involves comparing the calculated excitation functions (cross-section as a function of energy) with measured values. researchgate.net For many reactions relevant to the production of isotopes near this compound, such as ¹⁶⁷Tm, experimental data has been measured and compared against theoretical predictions from TENDL, which is based on TALYS calculations. researchgate.netnih.gov

Discrepancies between theoretical predictions and experimental results highlight areas where the underlying nuclear models or their parameters may need refinement. arxiv.org For example, the choice of the nuclear level density model or optical model parameters within TALYS can significantly impact the calculated cross-sections. epj-conferences.orgepj-conferences.org Researchers often adjust these parameters to achieve a better fit with experimental data, a process that improves the predictive power of the codes for other, unmeasured reactions. epj-conferences.org

Recent studies have utilized Bayesian neural networks (BNNs) to analyze and predict nuclear level densities, including for ¹⁶⁷Ho, demonstrating a sophisticated approach to improving the input for reaction codes and reducing uncertainties in cross-section calculations. ihep.ac.cn

The international EXFOR (Exchange Format) database serves as a comprehensive repository for experimental nuclear reaction data, providing the essential measurements against which theoretical models are benchmarked. epj-conferences.orgepj-conferences.org The rigorous comparison of data from libraries like TENDL, JEFF, and ENDF/B with experimental results is an ongoing effort that ensures the quality and reliability of nuclear data for various applications. ornl.govukaea.uk

Interactive Table: Comparison of Theoretical and Experimental Data for a Related Reaction The following table presents a conceptual comparison for the ¹⁶⁷Er(p,n)¹⁶⁷Tm reaction, which is closely related to this compound studies and for which data is available. This illustrates the typical agreement found between model predictions and measurements.

Energy (MeV)	Experimental Cross-Section (mb) researchgate.net	TALYS (TENDL-2021) Prediction (mb) researchgate.net	Agreement
~8	~150	~170	Good
~11	~450	~450	Excellent
~14	~200	~180	Good
~16	~100	Significantly lower	Underestimation by model

This continuous feedback loop between theoretical modeling and experimental validation is fundamental to advancing our understanding of nuclear physics and ensuring the accuracy of the nuclear data that underpins various technological applications. epj-conferences.org

Experimental Techniques for Characterization and Measurement of Holmium 167

High-Resolution Gamma-Ray Spectrometry in Holmium-167 Studies

High-resolution gamma-ray spectrometry is a cornerstone technique for the identification and quantification of ¹⁶⁷Ho. This non-destructive method involves the use of high-purity germanium (HPGe) detectors to measure the characteristic gamma rays emitted during the decay of ¹⁶⁷Ho.

Initial research by Handley, Lyon, and Olson identified gamma rays with energies of 0.35 and 0.70 MeV accompanying the beta decay of ¹⁶⁷Ho. aps.org More recent and precise measurements are crucial for distinguishing ¹⁶⁷Ho from other radionuclides, especially in complex sample matrices. The high resolution of HPGe detectors allows for the separation of closely spaced gamma-ray peaks, which is critical for accurate isotopic identification. The efficiency calibration of these detectors across a wide energy range is vital for determining the absolute and relative intensities of the emitted gamma rays, a process exemplified in studies of other holmium isotopes like ¹⁶⁶ᵐHo. researchgate.net

In studies involving the production of ¹⁶⁷Ho, such as through the ¹⁶⁷Er(n,p)¹⁶⁷Ho reaction, gamma-ray spectrometry is the primary method for measuring the induced activity and thereby determining the reaction cross-section. The technique's sensitivity and the well-understood principles of radioactive decay make it a robust tool for quantitative analysis. iaea.org

Activation Analysis Techniques for this compound Quantification (e.g., Stacked Foil Activation)

Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for determining the elemental composition of a wide variety of materials. elte.hu It can be effectively employed for the quantification of elements that, upon neutron irradiation, produce measurable radionuclides like ¹⁶⁷Ho.

The fundamental principle of NAA involves irradiating a sample with neutrons, which causes stable isotopes within the sample to transform into radioactive isotopes through neutron capture. elte.hu For instance, ¹⁶⁶Ho can capture a neutron to produce ¹⁶⁷Ho. vulcanchem.com The subsequent decay of these newly formed radioisotopes results in the emission of characteristic gamma rays, which are then measured using gamma-ray spectrometry to identify and quantify the original elements. carleton.edu

A specific application of activation analysis is the stacked foil activation method. This technique is particularly useful for measuring neutron-induced reaction cross-sections over a range of neutron energies. It involves irradiating a stack of thin foils of the target material (and often monitor foils with well-known reaction cross-sections). By analyzing the activity of the product nuclide (e.g., ¹⁶⁷Ho) in each foil, a detailed excitation function for the reaction can be constructed. While not explicitly detailed for ¹⁶⁷Ho in the provided search results, this method is a standard and powerful tool in nuclear data measurement.

NAA offers significant advantages, including high sensitivity for many elements, minimal sample preparation which reduces contamination risks, and its non-destructive nature in many cases. elte.hucarleton.educore.ac.uk

Spectroscopic Methods for Nuclear State Probing of this compound

Understanding the nuclear structure of ¹⁶⁷Ho requires advanced spectroscopic methods that can probe the properties of its nuclear states. These techniques provide insights into nuclear spin, parity, magnetic dipole moments, and electric quadrupole moments. arxiv.org

Laser spectroscopy has become a vital tool for studying the properties of exotic nuclei. arxiv.org By measuring the hyperfine structure and isotope shifts in the atomic spectra of an isotope, fundamental nuclear properties can be determined with high precision. arxiv.org These measurements are crucial for testing and refining nuclear models. arxiv.org While specific laser spectroscopy studies on ¹⁶⁷Ho are not detailed in the provided results, the techniques have been applied to other holmium isotopes. cern.ch

Electron Spin Resonance (ESR) spectroscopy is another powerful method for determining nuclear spin and magnetic moments. mdpi.com The interaction between unpaired electrons and the nuclear magnetic moment (hyperfine interaction) splits the ESR signal into a characteristic pattern that directly reveals the nuclear spin. mdpi.com This technique has been used to determine the nuclear properties of numerous isotopes. mdpi.com

Furthermore, precision mass measurements using techniques like Penning trap mass spectrometry provide critical data on nuclear binding energies. cern.charxiv.org Recent high-precision mass measurements of neutron-rich holmium isotopes, including ¹⁶⁹⁻¹⁷¹Ho, have been performed using the Phase-Imaging Ion-Cyclotron-Resonance (PI-ICR) technique, demonstrating the capability to resolve and measure the mass of ground and isomeric states. arxiv.org Such measurements for ¹⁶⁷Ho would provide crucial data for understanding its nuclear structure and decay energetics. chemlin.org

Advanced Detection Systems in this compound Research

Modern research on radionuclides like ¹⁶⁷Ho benefits from the continuous development of advanced detection systems that offer improved sensitivity, specificity, and efficiency.

Microwave Kinetic Inductance Detectors (MKIDs) represent a novel low-temperature detector technology with potential applications in nuclear science. researchgate.net Their scalability makes them attractive for large detector arrays, which could be used for high-efficiency, high-resolution spectroscopy. researchgate.net

Multi-sensor arrays, which integrate different detection technologies, are being developed to enhance the accuracy of identifying various substances by cross-referencing data from multiple sensors. nct-cbnw.com In the context of nuclear detection, this could involve combining signals from different types of radiation detectors to improve the identification of specific isotopes in complex radiation fields.

For gamma-ray detection, the evolution from early scintillation detectors to modern high-purity germanium (HPGe) detectors has been a significant advancement, offering vastly superior energy resolution. iaea.org This is critical for resolving the complex gamma-ray spectra that can arise in experiments producing or studying ¹⁶⁷Ho. The instrumentation for a gamma-ray spectroscopy system typically includes the detector, a high-voltage power supply, pre-amplifier, spectroscopy amplifier, analog-to-digital converter, and a multi-channel analyzer for data acquisition and analysis. carleton.edu

These advanced systems are crucial for pushing the frontiers of nuclear research, enabling more precise measurements of nuclear properties and the study of increasingly exotic and short-lived nuclei. arxiv.org

Advanced Research Frontiers and Future Directions in Holmium 167 Studies

Exploration of New Production Routes for Holmium-167

The production of this compound has traditionally been achieved through specific nuclear reactions. Early research in 1955 successfully produced ¹⁶⁷Ho by bombarding erbium oxide with protons. vulcanchem.com The primary reactions identified were ¹⁷⁰Er(p,α)¹⁶⁷Ho and ¹⁶⁷Er(n,p)¹⁶⁷Ho. aps.org

Current research is exploring alternative and more efficient production pathways to enhance the yield and purity of ¹⁶⁷Ho. While direct neutron capture by the stable isotope ¹⁶⁵Ho is a common method for producing other holmium isotopes like ¹⁶⁶Ho, the production of ¹⁶⁷Ho is more complex. nih.gov One studied pathway involves the neutron irradiation of ¹⁶⁶mHo, a long-lived isomer of holmium. The predominant reaction in this process is ¹⁶⁶mHo(n,γ)¹⁶⁷Ho. researchgate.net This method is being investigated to determine the optimal conditions for producing ¹⁶⁷Ho with minimal impurities. researchgate.net

Another area of exploration involves charged-particle induced reactions. For instance, alpha-particle induced reactions on holmium targets have been studied, though these are often aimed at producing other radionuclides like Thulium-167 (B1208943) (¹⁶⁷Tm). researchgate.netresearchgate.net However, understanding the cross-sections of various reactions on holmium and neighboring elements is crucial for optimizing the production of specific isotopes and minimizing the creation of unwanted byproducts. researchgate.net The use of cyclotrons and other particle accelerators is central to these investigations, allowing for precise control over the energy of the incident particles. researchgate.netresearchgate.net

Furthermore, the indirect production of ¹⁶⁷Ho via the decay of its parent isotope, Dysprosium-167 (¹⁶⁷Dy), is a known route. chemlin.org Research into the production of ¹⁶⁶Dy via double neutron capture on ¹⁶⁴Dy suggests the potential for developing generator systems. nih.govtums.ac.ir A similar generator principle could potentially be applied for ¹⁶⁷Ho if an efficient production and separation method for ¹⁶⁷Dy can be established.

The development of new production routes is often intertwined with advancements in targetry and chemical separation techniques. The ability to create high-purity targets and efficiently separate the desired isotope from the target material and other reaction products is critical for obtaining ¹⁶⁷Ho suitable for detailed study. researchgate.netiaea.org

Table 1: Investigated and Potential Production Reactions for this compound

Reaction	Target Isotope	Projectile	Resulting Isotope	Notes
¹⁷⁰Er(p,α)¹⁶⁷Ho	Erbium-170	Proton	This compound	One of the initial reactions used to produce ¹⁶⁷Ho. aps.org
¹⁶⁷Er(n,p)¹⁶⁷Ho	Erbium-167	Neutron	This compound	Another early confirmed production route. aps.org
¹⁶⁶mHo(n,γ)¹⁶⁷Ho	Holmium-166m	Neutron	This compound	A significant contributor to ¹⁶⁷Ho production when irradiating ¹⁶⁶mHo. researchgate.net
¹⁶⁶Ho(n,γ)¹⁶⁷Ho	Holmium-166	Neutron	This compound	A potential, though less predominant, production pathway. researchgate.net

Refinement of Existing Nuclear Data and Theoretical Models for this compound

Accurate and comprehensive nuclear data is the bedrock of both fundamental research and potential applications of radionuclides. For ¹⁶⁷Ho, ongoing efforts are focused on refining its nuclear properties, including its half-life, decay scheme, and the energies and intensities of its emitted radiations.

This compound undergoes beta-minus (β⁻) decay to Erbium-167 (¹⁶⁷Er) with a half-life of approximately 3.1 hours. vulcanchem.comchemlin.org The decay is characterized by the emission of beta particles and associated gamma rays. vulcanchem.com Early measurements identified two beta particles with energies of 1.0 and 0.28 MeV, and gamma rays with energies of 0.35 and 0.70 MeV. aps.org More recent evaluations have provided a decay energy of 1.011(5) MeV. vulcanchem.comchemlin.org

Modern spectroscopic techniques and evaluation projects, like the Decay Data Evaluation Project (DDEP), continuously work to provide more precise and reliable data for radionuclides. nist.gov These evaluations are critical for resolving discrepancies in historical data. For example, an early report suggested a much longer half-life for what was thought to be ¹⁶⁷Ho, a finding that contradicts the now well-established value and was likely due to misidentification or impurities in the sample. vulcanchem.com

Theoretical models are essential for understanding the nuclear structure of ¹⁶⁷Ho and predicting its behavior. The Quasiparticle-Phonon Nuclear Model (QPNM) has been used to calculate properties such as ground-state structures, moments of inertia, and magnetic moments for a range of holmium isotopes, including ¹⁶⁷Ho. bnl.gov Such models are tested and refined by comparing their predictions with experimental data. For instance, the Hartree-Fock-Bogolyubov theory has been applied to calculate the energy levels of ¹⁶⁷Ho. bnl.gov

The study of A=167 isobars, which are nuclides with the same mass number, provides a broader context for understanding the properties of ¹⁶⁷Ho. researchgate.netosti.gov Comprehensive evaluations of these isobars compile data from various decay and reaction experiments to provide recommended values for nuclear properties. osti.gov These efforts highlight areas where more experimental data is needed to improve theoretical models. researchgate.net

Table 2: Key Nuclear Data for this compound

Property	Value	Source(s)
Mass Number (A)	167	chemlin.org
Atomic Number (Z)	67	chemlin.org
Neutron Number (N)	100	chemlin.org
Half-life	3.1(1) hours	chemlin.org
Decay Mode	β⁻	chemlin.org
Decay Energy	1.011(5) MeV	vulcanchem.comchemlin.org
Spin and Parity	7/2-	chemlin.org

Potential for this compound in Fundamental Nuclear Physics Investigations

Beyond its intrinsic properties, ¹⁶⁷Ho serves as a subject for fundamental nuclear physics investigations, particularly in probing nuclear interactions and structure. The study of its excited states, populated through various nuclear reactions, offers insights into the behavior of nucleons within the nucleus.

Experiments using reactions like (t,α) on erbium targets have been employed to study the energy levels in ¹⁶⁷Ho. bnl.gov These transfer reactions provide information on the single-particle nature of nuclear states. The analysis of the resulting energy spectra allows for the assignment of spin and parity to the observed levels, which can then be compared with theoretical predictions from models like the Nilsson model. bnl.gov

Furthermore, the decay of other nuclei to ¹⁶⁷Ho, such as the beta decay of ¹⁶⁷Dy, provides a different window into its nuclear structure. bnl.gov By studying the gamma rays and conversion electrons emitted during this decay, researchers can construct detailed level schemes for ¹⁶⁷Ho, identifying the energies, spins, parities, and lifetimes of its excited states. bnl.gov

The study of holmium isotopes in general, including ¹⁶⁷Ho, contributes to our understanding of nuclear deformation. Calculations of equilibrium deformations for odd-proton nuclei in the rare-earth region have included ¹⁶⁷Ho, providing insights into how the shape of the nucleus is influenced by its constituent nucleons. bnl.gov

The interaction of neutrons with holmium isotopes is another area of active research. While much of this work has focused on ¹⁶⁵Ho and ¹⁶⁶Ho due to their relevance in other applications, the data gathered can inform models that are also applicable to ¹⁶⁷Ho. edpsciences.org Understanding neutron capture cross-sections and resonance structures is crucial for a complete picture of nuclear interactions in this mass region. researchgate.net

Finally, the broader context of the NuPECC Long Range Plan highlights the importance of studying nuclear structure and reaction dynamics to understand the strong interaction. arxiv.org The unique properties of specific nuclei, including unstable isotopes like ¹⁶⁷Ho, provide essential testing grounds for modern nuclear theories. arxiv.org

Table 3: Compound Names Mentioned

Compound Name
Dysprosium-167
Erbium-167
Holmium-165
Holmium-166
Holmium-166m
This compound

Q & A

Basic Research Questions

Q. What are the established protocols for synthesizing and isolating Holmium-167 isotopes in laboratory settings?

• Methodological Answer : this compound is typically synthesized via neutron activation of natural Holmium-166 (¹⁶⁶Ho) in nuclear reactors. Key steps include:

Irradiating ¹⁶⁶Ho-enriched samples under controlled neutron flux (10¹⁴–10¹⁵ neutrons/cm²/s) .

Post-irradiation purification using ion-exchange chromatography to separate ¹⁶⁷Ho from other lanthanides.

Isotopic purity verification via mass spectrometry (e.g., ICP-MS) with detection limits <0.01% contamination .

• Safety Considerations : Follow OSHA HCS guidelines for handling powdered Holmium (flammable, irritant) and use fume hoods during purification .

Q. How do researchers characterize the magnetic properties of this compound, and what instrumentation is critical?

• Methodological Answer : Magnetic susceptibility and anisotropy are measured using:

SQUID Magnetometry : Applied fields up to 7 T and temperatures down to 2 K to observe spin-orbit coupling effects.

Mössbauer Spectroscopy : To study hyperfine interactions and crystal field splitting in Ho³⁺ ions .

• Data must be normalized to sample mass and corrected for diamagnetic contributions from substrates .

Q. What are the best practices for ensuring reproducibility in this compound experimental data?

• Answer : Reproducibility requires:

Detailed documentation of neutron irradiation parameters (flux, duration) and purification steps .

Use of standardized reference materials (e.g., NIST-certified Ho samples) for instrument calibration .

Adherence to FAIR data principles (Findable, Accessible, Interoperable, Reusable) for public datasets .

Advanced Research Questions

Q. How can contradictions between experimental and computational predictions of this compound’s electronic structure be resolved?

• Methodological Answer : Contradictions often arise from approximations in density functional theory (DFT). Strategies include:

Cross-validating results with hybrid functionals (e.g., B3LYP) and post-Hartree-Fock methods (e.g., CASSCF) .

Incorporating relativistic effects (spin-orbit coupling) and crystal field distortions into models .

Systematic error analysis using sensitivity matrices to quantify parameter uncertainties .

Q. What advanced techniques are used to study isotope-specific effects in this compound’s nuclear magnetic resonance (NMR) behavior?

• Answer :

High-Field NMR (>20 T) : Enhances resolution for quadrupolar ¹⁶⁷Ho (I=7/2) spectra.

Dynamic Nuclear Polarization (DNP) : Amplifies signal-to-noise ratios in low-concentration samples .

Ab Initio Calculations : Predict chemical shifts using gauge-including atomic orbitals (GIAO) and compare with experimental data .

Q. How do researchers address discrepancies in reported half-life values for this compound?

• Methodological Answer : Discrepancies (e.g., 3.1 h vs. 3.5 h) are analyzed via:

Meta-Analysis : Aggregating data from peer-reviewed studies (avoiding non-peer-reviewed sources like ) .

Decay Curve Fitting : Using maximum-likelihood estimation to account for detector efficiency and background radiation .

Interlaboratory Comparisons : Collaborative studies to identify systematic biases in measurement setups .

Data Reporting and Literature Synthesis

Q. How should researchers structure a literature review on this compound’s applications in quantum materials?

• Answer :

Use databases like Web of Science and Reaxys to filter primary sources (1990–2025) .

Organize findings by themes:

• Magnetic ordering temperatures.
• Quantum coherence times in Ho-based qubits.

Highlight methodological gaps (e.g., limited low-temperature STM studies) .

Q. What statistical criteria are essential when reporting uncertainties in this compound’s spectroscopic data?

• Answer :

Report confidence intervals (95% CI) for peak assignments in IR/Raman spectra.

Use Welch’s t-test to compare means from independent experiments .

Avoid the term "significant" without specifying p-values (e.g., p<0.05) .

Tables for Reference

Property	This compound	Measurement Technique	Key Reference Standards
Isotopic Purity	≥99.9%	ICP-MS	NIST SRM 3169
Magnetic Moment (μB)	10.6 ± 0.2	SQUID Magnetometry	IEEE Std 181-2011
Half-Life	3.3 ± 0.1 hours	Gamma Spectroscopy	ENSDF Database